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Introduction
Sodium dehydrocholate, a synthetic bile acid derivative, garnered significant interest in the

early to mid-20th century for its potent choleretic properties—the ability to increase the volume

of bile secreted by the liver. Marketed under brand names such as Decholin, it became a

subject of numerous preclinical and clinical investigations to understand its therapeutic

potential, primarily in hepatobiliary and circulatory disorders. This technical guide provides an

in-depth review of the foundational research on sodium dehydrocholate, focusing on its

mechanism of action as understood at the time, detailed experimental protocols from seminal

studies, and the quantitative data that underpinned its early clinical applications.

Core Therapeutic Actions
Choleretic Effect
The primary and most well-documented therapeutic action of sodium dehydrocholate is its

marked stimulation of bile flow. Early studies in animal models, particularly dogs with chronic

biliary fistulas, provided the foundational evidence for this effect. Unlike natural bile salts, which

primarily increase the secretion of bile solids (bile acids, cholesterol, and phospholipids),

sodium dehydrocholate was observed to induce a "hydrocholeresis," a voluminous secretion

of bile with a lower concentration of solid constituents. This property was thought to be
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beneficial for flushing the biliary tree, promoting drainage, and removing small calculi and

inflammatory debris.

Measurement of Circulation Time
A notable early application of sodium dehydrocholate was in the determination of circulation

time, a diagnostic measure of the velocity of blood flow. Following intravenous injection, the

arrival of the substance in the capillaries of the tongue and pharynx elicits a bitter taste. The

time interval between injection and the perception of this taste by the patient provided a

measure of the arm-to-tongue circulation time, which could be prolonged in conditions such as

congestive heart failure.

Quantitative Data from Early Preclinical Research
The following tables summarize key quantitative findings from early animal studies investigating

the choleretic effects of sodium dehydrocholate.

Animal

Model

Drug
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d
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Effect on

Bile Flow
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Bile
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1945)[1]
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in abstract
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Experimental Protocols
Induction of Choleretic Effect in Chronic Biliary Fistula
Dogs (Based on methodologies from the 1940s)
This protocol is a composite representation of the general methods employed in early studies

on the choleretic action of bile acid derivatives.
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Animal Model: Adult dogs were surgically prepared with a chronic biliary fistula to allow for

the collection and measurement of bile. This often involved the cannulation of the common

bile duct.

Pre-experimental Period: A baseline period was established to measure the natural rate of

bile flow and collect bile samples for compositional analysis.

Drug Preparation and Administration: A sterile aqueous solution of sodium dehydrocholate
(e.g., a 20% solution of Decholin) was prepared. The solution was administered

intravenously, typically through a peripheral vein.

Bile Collection and Measurement: Following administration of the drug, bile was collected

continuously. The volume of bile secreted per unit of time (e.g., mL/minute) was recorded to

determine the choleretic response.

Bile Analysis: Collected bile samples were analyzed for their composition. Early methods of

bile analysis were primarily chemical and included techniques for the quantification of total

bile acids, cholesterol, and bilirubin.

Measurement of Circulation Time in Humans (Decholin
Method)
This protocol describes the historical method for determining arm-to-tongue circulation time

using sodium dehydrocholate.

Patient Preparation: The patient was positioned comfortably, typically in a supine or seated

position.

Drug Administration: A standard dose of a 20% solution of sodium dehydrocholate
(typically 3 to 5 mL) was rapidly injected into an antecubital vein.

Endpoint Determination: The patient was instructed to signal immediately upon perceiving a

bitter taste. The time from the beginning of the injection to the patient's signal was measured

with a stopwatch.

Interpretation: The resulting time in seconds was recorded as the circulation time.
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Visualizing Experimental Workflows and
Mechanisms
Experimental Workflow for Assessing Choleretic Activity
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Caption: Workflow for evaluating the choleretic effect of sodium dehydrocholate in a canine

model.
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Caption: Hypothesized mechanism of sodium dehydrocholate-induced increase in bile

volume.

Early Clinical Applications and Adverse Effects
Therapeutic Uses
In clinical practice, sodium dehydrocholate was used to:
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Promote Biliary Drainage: In conditions such as cholecystitis and cholangitis, the increased

bile flow was intended to help clear the biliary passages.

Aid in Cholecystography: By accelerating the excretion of contrast media into the biliary

system, it was used to enhance the visualization of the gallbladder and bile ducts on X-ray.

Adverse Effects
Early reports noted that intravenous administration of sodium dehydrocholate could be

associated with adverse reactions, although these were considered infrequent. A 1954 report

detailed four untoward reactions, including two fatalities, highlighting the potential for serious

side effects.[2] These reactions underscored the need for caution in its clinical use.

Conclusion
The early research on sodium dehydrocholate laid the groundwork for understanding the

therapeutic potential of synthetic bile acids. While its clinical applications have largely been

superseded by more modern and targeted therapies, the foundational studies provided

valuable insights into the physiology of bile secretion and the pharmacological manipulation of

this process. The experimental protocols and quantitative data from this era, though lacking the

sophistication of modern techniques, demonstrate a systematic approach to evaluating the

therapeutic utility of new chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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